Vat Yellow 46
Overview
Description
Vat Yellow 46 is a synthetic dye used in various industries, including textiles, paper, and plastics. Its chemical name is 1-(2,4,5-trichlorophenyl)-3-(4-sulfophenyl)triazene, and its molecular formula is C12H7Cl3N4O3S. This dye is known for its bright yellow color and excellent lightfastness.
Mechanism of Action
The mechanism of action of Vat Yellow 46 involves its ability to bind to DNA and other cellular components, leading to changes in their structure and function. This dye is known to generate reactive oxygen species (ROS) that can cause oxidative damage to cells and tissues.
Biochemical and Physiological Effects:
Vat Yellow 46 has been shown to have several biochemical and physiological effects on living organisms. It has been reported to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and modulate the immune system.
Advantages and Limitations for Lab Experiments
The advantages of using Vat Yellow 46 in lab experiments include its high stability, low toxicity, and excellent lightfastness. However, its limitations include its limited solubility in water and its potential to interfere with other cellular processes.
Future Directions
Several future directions for research on Vat Yellow 46 include its application in nanotechnology, drug delivery systems, and photodynamic therapy. It is also important to investigate its potential toxicity and environmental impact to ensure its safe use in various industries. Additionally, further studies are needed to elucidate its mechanism of action and potential therapeutic applications in various diseases.
Synthesis Methods
The synthesis of Vat Yellow 46 involves several steps, including the condensation of 2,4,5-trichloroaniline with sodium sulfanilate to form 1-(2,4,5-trichlorophenyl)-3-(4-sulfophenyl)triazene. This compound is then coupled with a suitable coupler to produce the final product.
Scientific Research Applications
Vat Yellow 46 has been extensively studied for its application in various scientific research fields. It is commonly used as a fluorescent probe to detect DNA damage and oxidative stress in living cells. It has also been used as a tracer dye in hydrological studies to determine the flow of water in rivers and groundwater systems.
properties
CAS RN |
12237-50-2 |
|---|---|
Product Name |
Vat Yellow 46 |
Molecular Formula |
2C8H12.2CH3ORh |
Molecular Weight |
0 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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